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Compound of Interest

Compound Name: Piclamilast

Cat. No.: B1677781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Piclamilast, also known as RP 73401, is a potent and selective inhibitor of phosphodiesterase

4 (PDE4), an enzyme crucial in the inflammatory cascade.[1][2] By inhibiting PDE4,

Piclamilast increases intracellular levels of cyclic adenosine monophosphate (cAMP), which in

turn suppresses the activity of various inflammatory cells.[2] This mechanism of action makes

Piclamilast a valuable tool in research focused on inflammatory diseases such as asthma and

chronic obstructive pulmonary disease (COPD).[2][3] Accurate preparation and proper storage

of Piclamilast stock solutions are critical for obtaining reliable and reproducible experimental

results. These application notes provide detailed protocols for the preparation, storage, and

handling of Piclamilast stock solutions.

Piclamilast Chemical Properties
A summary of the key chemical properties of Piclamilast is provided in the table below.
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Property Value Reference

Molecular Weight 381.25 g/mol

Formula C₁₈H₁₈Cl₂N₂O₃ [3]

CAS Number 144035-83-6 [4]

Appearance White to off-white solid [5]

Purity ≥98% (HPLC)

Solubility Data
Piclamilast is sparingly soluble in aqueous solutions but exhibits good solubility in organic

solvents. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions.

Solvent Maximum Concentration Reference

DMSO 100 mM (38.12 mg/mL) [4]

Ethanol 20 mM [4]

It is crucial to use high-purity, anhydrous DMSO to ensure the stability and solubility of

Piclamilast.[5]

Experimental Protocol: Preparation of a 10 mM
Piclamilast Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Piclamilast in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for various in vitro assays.

Materials:

Piclamilast powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of Piclamilast powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation of atmospheric

moisture onto the compound.

Weighing Piclamilast: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated

analytical balance. Carefully weigh the desired amount of Piclamilast powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 3.81 mg of Piclamilast (Molecular

Weight = 381.25 g/mol ).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the vial containing the Piclamilast powder. To continue the example, add 1.0 mL of

DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the Piclamilast is
completely dissolved. A clear solution should be obtained. If dissolution is slow, gentle

warming in a 37°C water bath or brief sonication can be used to aid dissolution.[5]

Aliquotting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL)

in sterile microcentrifuge tubes.[5]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Stock Solution Preparation Calculator:
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To assist in preparing stock solutions of varying concentrations and volumes, the following

table provides pre-calculated solvent volumes for common stock solution concentrations.

Desired
Concentration

Mass of Piclamilast

1 mg 5 mg 10 mg

1 mM 2.62 mL 13.11 mL 26.23 mL

5 mM 0.52 mL 2.62 mL 5.25 mL

10 mM 0.26 mL 1.31 mL 2.62 mL

50 mM 0.05 mL 0.26 mL 0.52 mL

Calculations are based on a molecular weight of 381.25 g/mol .

Storage and Stability
Proper storage of Piclamilast, both in its solid form and as a stock solution, is essential to

maintain its integrity and activity.

Storage Recommendations:

Form
Storage
Temperature

Duration Reference

Solid Powder -20°C Up to 3 years [5]

Stock Solution in

DMSO
-20°C Up to 1 month [5][6]

Stock Solution in

DMSO
-80°C Up to 6 months [5]

Handling Precautions:

Light Sensitivity: Protect the solid compound and stock solutions from light by using amber

vials or by wrapping tubes in foil.[6]
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Hygroscopic Nature: Piclamilast powder can be hygroscopic. Store in a desiccator and

handle in a low-humidity environment whenever possible.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution, as this can

lead to degradation of the compound. Aliquotting is strongly recommended.[5]

Working Solutions: For in vivo experiments, it is recommended to prepare fresh working

solutions from the stock solution on the day of use.[5]

Visualizing the Workflow and Mechanism
Workflow for Piclamilast Stock Solution Preparation and Storage:
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Caption: Workflow for Piclamilast stock solution preparation and storage.

Piclamilast Mechanism of Action - PDE4 Signaling Pathway:
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Caption: Piclamilast inhibits PDE4, leading to increased cAMP and anti-inflammatory effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677781#piclamilast-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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